1-(1-Aminocyclopropyl)prop-2-yn-1-one
Description
1-(1-Aminocyclopropyl)prop-2-yn-1-one is a cyclopropane-derived compound featuring a ketone group conjugated to a terminal alkyne and an amino substituent on the cyclopropane ring.
Properties
Molecular Formula |
C6H7NO |
|---|---|
Molecular Weight |
109.13 g/mol |
IUPAC Name |
1-(1-aminocyclopropyl)prop-2-yn-1-one |
InChI |
InChI=1S/C6H7NO/c1-2-5(8)6(7)3-4-6/h1H,3-4,7H2 |
InChI Key |
WAJAPZKMFRZKHC-UHFFFAOYSA-N |
Canonical SMILES |
C#CC(=O)C1(CC1)N |
Origin of Product |
United States |
Biological Activity
1-(1-Aminocyclopropyl)prop-2-yn-1-one, a compound featuring a unique aminocyclopropyl structure, has garnered significant attention in biological research due to its potential therapeutic applications and interactions with various biomolecules. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's structure can be described as follows:
- Chemical Formula : CHN
- Molecular Weight : 95.11 g/mol
- Functional Groups : Aminocyclopropyl and propyne moiety
This unique combination of functional groups contributes to its reactivity and biological interactions.
The biological activity of 1-(1-Aminocyclopropyl)prop-2-yn-1-one is primarily attributed to its ability to interact with specific enzymes and receptors. The aminocyclopropyl group is known to modulate enzyme activity, influencing various biochemical pathways.
Key Mechanisms Include:
- Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially leading to altered cellular functions.
- Receptor Modulation : It has been shown to interact with various receptors, affecting signaling pathways crucial for cell proliferation and differentiation.
Antioxidant Properties
Research indicates that 1-(1-Aminocyclopropyl)prop-2-yn-1-one exhibits antioxidant properties, which are essential in protecting cells from oxidative stress. This activity is particularly relevant in the context of plant biology, where it may enhance stress resilience.
Plant Growth Regulation
The compound has been investigated for its role in plant growth regulation. It acts as a precursor to ethylene, a crucial plant hormone involved in various physiological processes including:
- Fruit Ripening
- Senescence
- Stress Responses
Studies have shown that by modulating ethylene biosynthesis, the compound can enhance plant defense mechanisms against pathogens and abiotic stressors.
Case Studies and Experimental Data
A variety of studies have explored the biological effects of 1-(1-Aminocyclopropyl)prop-2-yn-1-one:
| Study | Focus | Findings |
|---|---|---|
| Kaur et al. (2022) | Plant Resilience | Demonstrated that the compound enhances maize resilience against pathogens by boosting ethylene production. |
| Yang et al. (2014) | Protein Modification | Identified proteins affected by oxidative modifications in response to treatment with the compound. |
| Jorgensen et al. (1996) | Ethylene Signaling | Showed that the compound regulates ethylene levels, impacting plant growth and stress responses. |
Comparative Analysis with Similar Compounds
To understand the uniqueness of 1-(1-Aminocyclopropyl)prop-2-yn-1-one, it is beneficial to compare it with structurally similar compounds:
| Compound | Structure | Biological Activity |
|---|---|---|
| 1-Aminocyclopropane-1-carboxylic acid (ACCA) | Aminocyclopropane structure | Ethylene precursor; involved in stress responses. |
| Cyclopropylamine derivatives | Similar aminocyclopropyl group | Varying biological activities depending on substituents. |
Future Directions
Ongoing research aims to further elucidate the specific molecular targets and pathways influenced by 1-(1-Aminocyclopropyl)prop-2-yn-1-one. Understanding these interactions could lead to the development of novel therapeutic agents or agricultural enhancers.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Group Analysis
- Aryl-Substituted Propynones: 1-(3-Nitrophenyl)prop-2-yn-1-one (27c): Contains a nitro-substituted aryl group, enhancing electron-withdrawing effects. Synthesized via nitrosoarene-alkyne cycloadditions (NAC) . 1-(4-Methoxyphenyl)prop-2-yn-1-one (27d): Methoxy group provides electron-donating effects, altering reactivity compared to nitro derivatives. Molecular weight: 160.17 g/mol (CAS 16469-68-4) .
- Cyclopropyl Ketones: 1-(1-Aminocyclopropyl)ethan-1-one hydrochloride: Features a cyclopropyl amine and acetyl group. Molecular weight: 135.59 g/mol (CAS 1675213-48-5) . Unlike the target compound, it lacks an alkyne but shares the strained cyclopropane ring, which may influence conformational stability.
Data Tables
Table 1: Structural and Molecular Comparison
*Calculated based on molecular formula.
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